Cas no 55879-48-6 (20-Hydroxydexamethasone)

• Product Name: 20-Hydroxydexamethasone
• CAS No: 55879-48-6
• Molecular Formula: C₂₂H₃₁FO₅
• Molecular Weight: 394.476950883865
• CID: 5732941
• PubChem ID: 13848417

20-Hydroxydexamethasone Properties

Names and Identifiers

• Pregna-1,4-dien-3-one, 9-fluoro-11,17,20,21-tetrahydroxy-16-methyl-, (11beta,16alpha)-
• SCHEMBL24616827
• 55879-48-6
• (11beta,16alpha)-9-Fluoro-11,17,20,21-tetrahydroxy-16-methylpregna-1,4-dien-3-one; 20-Dihydrodexamethasone; Pregna-1,4-dien-3-one, 9-fluoro-11,17,20,21-tetrahydroxy-16-methyl-, (11?,16?)- (9CI); 20-Dihydrodexamethasone; 20-Hydroxydexamethasone
• DTXSID101145177
• 20-Dihydrodexamethasone
• (11beta,16alpha)-9-Fluoro-11,17,20,21-tetrahydroxy-16-methylpregna-1,4-dien-3-one
• Pregna-1,4-dien-3-one, 9-fluoro-11,17,20,21-tetrahydroxy-16-methyl-, (11β,16α)- (9CI)
• Pregna-1,4-dien-3-one, 9-fluoro-11,17,20,21-tetrahydroxy-16-methyl-, (11β,16α)-
• 20-Hydroxydexamethasone
• Dexamethasone Impurity 35

• InChIKey： YEIWLFZTBMWOCO-OHPOEQDUSA-N
• Inchi： 1S/C22H31FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-18,24,26-28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,18?,19+,20+,21+,22+/m1/s1
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(CO)O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 394.21555225g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 394.21555225g/mol
• Heavy Atom Count: 28
• Complexity: 764
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Boiling Point: 587.8±50.0 °C(Predicted)
• Melting Point: >230°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Sparingly, Sonicated)
• pka: 13.22±0.70(Predicted)
• Density: 1.32±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids